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Compound of Interest

Compound Name: Betaine aldehyde chloride

Cat. No.: B1666869

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling protocols, and emergency
procedures for betaine aldehyde chloride (CAS No. 7758-31-8). The information is compiled
and structured to meet the needs of laboratory and drug development professionals,
emphasizing safe practices and providing clear, actionable information.

Chemical Identification and Properties

Betaine aldehyde chloride is a quaternary ammonium salt and a physiological intermediate in
the oxidation of choline to betaine.[1][2][3] It is primarily used for research purposes.[4]
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Property Data Reference(s)
(2-

Chemical Name Oxoethyl)trimethylammonium [5]
chloride

(Formylmethyl)trimethylammon
ium chloride, N,N,N-trimethyl-

Synonyms . [2][41[5]
2-oxo-ethanaminium,

monochloride

CAS Number 7758-31-8 [1112]14]
Molecular Formula CsH12CINO [1112][5]
Molecular Weight 137.61 g/mol [1][2][5]
Physical State Crystalline solid, powder [1112][3]

Water: 50 mg/mL][1][3]; DMSO:
Solubility 1 mg/mL[2]; PBS (pH 7.2): 5
mg/mL[2]

2-8°C[1][3] or as specified by
Storage Temperature the supplier. Keep container
tightly closed.[4]

Melting/Boiling Point Undetermined [4]

Flash Point Not applicable [11[31[4]

Hazard Identification and Classification

Betaine aldehyde chloride is classified as hazardous under the Globally Harmonized System
(GHS). The primary hazards are related to acute toxicity and irritation.

GHS Pictogram:

lwsalt text

Signal Word: Warning[4]
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Hazard Class Category Hazard Statement Reference(s)
o H302: Harmful if
Acute Toxicity, Oral 4 [4]
swallowed.
. H312: Harmful in
Acute Toxicity, Dermal 4 ) ) [4]
contact with skin.
Acute Toxicity, 4 H332: Harmful if )
Inhalation inhaled.
) o H315: Causes skin
Skin Irritation 2 o [4]
irritation.
) o H319: Causes serious
Serious Eye Irritation 2A S [4]
eye irritation.
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 [4]

Exposure)

respiratory irritation.

NFPA Ratings (Scale 0-4):[4]

e Health: 2

e Flammability: O

e Reactivity: 0

Experimental Protocols and Handling Procedures

Strict adherence to safety protocols is mandatory when handling betaine aldehyde chloride.

The following procedures outline best practices for laboratory use.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is required as a

minimum:

o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[4]
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e Hand Protection: Wear impermeable chemical-resistant gloves (e.g., nitrile). The exact
breakthrough time should be confirmed with the glove manufacturer.[4]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator (e.g., N95 dust mask) if

ventilation is inadequate or if dust is generated.[1][3][6]

o Skin and Body Protection: Wear a laboratory coat.[7]

Safe Handling Workflow

The following diagram illustrates the standard workflow for handling betaine aldehyde

chloride in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.sigmaaldrich.com/JP/ja/product/sigma/b3650
https://www.abpsoil.com/images/MSDS/Betaine.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Betaine%20Formulation_AH_US_EN.pdf
https://www.benchchem.com/product/b1666869?utm_src=pdf-body
https://www.benchchem.com/product/b1666869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Preparation

Conduct Risk Assessment

Review SDS

Don Appropriate PPE

iDroceed to Handling

Hanling

Work in Ventilated Area
(e.g., Fume Hood)

Weigh Solid Carefully
(Minimize Dust)

Dissolve in Solvent

iDroceed to Cleanup
1

Post-H%ndling

Decontaminate Work Area

;

Dispose of Waste Properly

l

Remove & Dispose of PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling betaine aldehyde chloride.
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Storage

o Store in a dry, cool, and well-ventilated place.[8]
o Keep the container tightly sealed.[4]
 Recommended storage temperature is between 2-8°C.[1][3]

» Store apart from incompatible materials and foodstuff containers.[8]

Spill & Accidental Release Protocol

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.
Avoid dust formation.[8]
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Caption: Decision workflow for responding to a betaine aldehyde chloride spill.
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Toxicological Information

This substance is harmful if swallowed, inhaled, or comes into contact with skin.[4] It is an
irritant to the skin, eyes, and mucous membranes.[4]

Exposure Route Effect Reference(s)
Skin Harmful. Causes skin irritation.  [4]
Eye Causes serious eye irritation. [4]

) Harmful. May cause
Inhalation ) o [4]
respiratory irritation.

Ingestion Harmful. [4]

» Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.[4]
o Sensitization: No known sensitizing effects.[4]

o Reproductive Toxicity: Not listed as a reproductive toxicant.[4]

First-Aid Measures

The following diagram outlines the immediate first-aid steps to be taken after exposure. Seek
medical attention if symptoms persist.[4][6]
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Caption: First-aid procedures for exposure to betaine aldehyde chloride.

Fire and Explosion Data

o Flammability: The product is not flammable.[4]

o Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment. No limitations are given.

e Hazardous Combustion Products: In case of fire, hazardous combustion gases or vapors
may be produced.

o Explosion Hazard: Fine dust dispersed in the air in sufficient concentrations and in the
presence of an ignition source is a potential dust explosion hazard.[7]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the product to enter sewers or surface/ground water.[4]
Contaminated packaging should be disposed of in the same manner as the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1666869?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/sigma/b3650
https://www.caymanchem.com/product/17270
https://www.sigmaaldrich.com/JP/ja/product/sigma/b3650
https://www.sigmaaldrich.com/JP/ja/product/sigma/b3650
https://cdn.caymanchem.com/cdn/msds/17270m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2735510
https://pubchem.ncbi.nlm.nih.gov/compound/2735510
https://www.abpsoil.com/images/MSDS/Betaine.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Betaine%20Formulation_AH_US_EN.pdf
https://www.echemi.com/sds/betaine-hcl-pd20150901035.html
https://www.benchchem.com/product/b1666869#betaine-aldehyde-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1666869#betaine-aldehyde-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1666869#betaine-aldehyde-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1666869#betaine-aldehyde-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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